Cas no 1261821-76-4 (3-Chloro-2'-iodo-5'-methoxypropiophenone)

• Product Name: 3-Chloro-2'-iodo-5'-methoxypropiophenone
• CAS No: 1261821-76-4
• MF: C₁₀H₁₀ClIO₂
• MW: 324.542674541473
• CID: 4794078
• Update Time: 2025-09-20

3-Chloro-2'-iodo-5'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2'-iodo-5'-methoxypropiophenone

• Inchi： 1S/C10H10ClIO2/c1-14-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： MVNKMDOASGYQLZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(CCCl)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-2'-iodo-5'-methoxypropiophenone

Introduction to 3-Chloro-2'-iodo-5'-methoxypropiophenone (CAS No. 1261821-76-4)

3-Chloro-2'-iodo-5'-methoxypropiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1261821-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, comprising a propiophenone backbone substituted with chloro and iodo groups at specific positions, make it a valuable building block for constructing complex molecular architectures.

The propiophenone moiety is a well-known pharmacophore that contributes to the bioactivity of many drugs. The presence of both chloro and iodo substituents provides distinct reactivity patterns, enabling diverse chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These attributes make 3-Chloro-2'-iodo-5'-methoxypropiophenone particularly useful in the construction of heterocyclic compounds, which are prevalent in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting various disease pathways. The demand for high-quality intermediates like 3-Chloro-2'-iodo-5'-methoxypropiophenone has increased significantly, driven by advancements in drug discovery technologies and the need for more efficient synthetic routes. This compound has been employed in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic candidates. Its role in facilitating the construction of complex scaffolds has been particularly highlighted in studies aimed at overcoming drug resistance and improving treatment efficacy.

One of the most notable applications of 3-Chloro-2'-iodo-5'-methoxypropiophenone is in the synthesis of aryl-aryl and aryl-heteroaryl cross-coupled products. The iodo group serves as an excellent handle for palladium-catalyzed reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many approved drugs. For instance, derivatives of this compound have been utilized in the development of novel antitumor agents targeting specific oncogenic pathways. The chloro group also participates in various transformations, such as nucleophilic aromatic substitutions and transition-metal-catalyzed C-H functionalizations, further expanding its synthetic utility.

The pharmaceutical industry has increasingly recognized the importance of optimizing synthetic pathways to improve yield, selectivity, and scalability. 3-Chloro-2'-iodo-5'-methoxypropiophenone has been integrated into streamlined synthetic strategies that minimize harsh reaction conditions and reduce waste generation. These efforts align with the growing emphasis on green chemistry principles in drug development. Recent studies have demonstrated its application in flow chemistry systems, where precise control over reaction parameters enhances reproducibility and efficiency.

Another area where 3-Chloro-2'-iodo-5'-methoxypropiophenone has made a significant impact is in the synthesis of photoactive compounds. The propiophenone core can be functionalized to produce molecules with enhanced light responsiveness, which are useful in applications ranging from photodynamic therapy to optogenetics. Researchers have leveraged the reactivity of this intermediate to develop novel photosensitizers and photocleavable linkers for controlled drug release systems.

The versatility of 3-Chloro-2'-iodo-5'-methoxypropiophenone extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, its derivatives have been explored as precursors for organic electronic materials due to their ability to form stable conjugated systems. Additionally, modifications based on this scaffold have led to the discovery of new pesticides with improved efficacy and environmental compatibility.

In conclusion,3-Chloro-2'-iodo-5'-methoxypropiophenone (CAS No. 1261821-76-4) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this intermediate, its importance is expected to grow further within the chemical and pharmaceutical industries.